Cas no 1704029-77-5 (3-(4-bromo-2-fluorophenyl)-1,1-difluoropropan-2-amine)
1704029-77-5 structure
Product Name:3-(4-bromo-2-fluorophenyl)-1,1-difluoropropan-2-amine
CAS No:1704029-77-5
Molecular Formula:C9H9BrF3N
Molecular Weight:268.073672056198
CID:6048674
PubChem ID:103516535
3-(4-bromo-2-fluorophenyl)-1,1-difluoropropan-2-amine Properties
Names and Identifiers
-
- 3-(4-bromo-2-fluorophenyl)-1,1-difluoropropan-2-amine
- EN300-1931536
- 1704029-77-5
-
- InChIKey： HSWCREQNCBRGRM-UHFFFAOYSA-N
- Inchi： 1S/C9H9BrF3N/c10-6-2-1-5(7(11)4-6)3-8(14)9(12)13/h1-2,4,8-9H,3,14H2
- SMILES： BrC1C=CC(=C(C=1)F)CC(C(F)F)N
Computed Properties
- Exact Mass: 266.98705g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 3
- Monoisotopic Mass: 266.98705g/mol
- Heavy Atom Count: 14
- Complexity: 179
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3
- Topological Polar Surface Area: 26Ų
3-(4-bromo-2-fluorophenyl)-1,1-difluoropropan-2-amine Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1931536-0.05g |
3-(4-bromo-2-fluorophenyl)-1,1-difluoropropan-2-amine |
1704029-77-5 | 0.05g |
$768.0 | 2023-09-17 |
3-(4-bromo-2-fluorophenyl)-1,1-difluoropropan-2-amine Related Literature
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N. Arjona,M. Guerra-Balcázar,L. Ortiz-Frade,G. Osorio-Monreal,L. Álvarez-Contreras,J. Ledesma-García,L. G. Arriaga J. Mater. Chem. A, 2013,1, 15524-15529
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Tiago Jose P. Sobreira,Botond Szilagyi,David L. Logsdon,Bradley P. Loren,Zinia Jaman,Ryan T. Hilger,Richard S. Hosler,Andy Koswara,David H. Thompson,R. Graham Cooks,Zoltan K. Nagy Anal. Methods, 2020,12, 3654-3669
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Yuki Ohara,Akira Hinokimoto,Wenqian Chen,Takashi Kitao,You-lee Hong,Susumu Kitagawa Chem. Commun., 2018,54, 6859-6862
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Amany Ali,DongBo Wang,JinZhong Wang,ShuJie Jiao,FengYun Guo,Yong Zhang,ShiYong Gao,ShiMing Ni,ChunYang Luan,DaiZhe Wang,LianCheng Zhao CrystEngComm, 2017,19, 6085-6088
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Alakbar E. Huseynzada,Christian Jelsch,Sarra Soudani,Cherif Ben Nasr,Aygun Israyilova,Filippo Doria,Ulviyya A. Hasanova,Rana F. Khankishiyeva,Mauro Freccero RSC Adv., 2021,11, 7903-7903
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6. Front cover
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Jamal Shaibo,Rui Yang,Zhe Wang,He-Ming Huang,Hui-Kai He,Qing-Yu Zhang,Xin Guo Phys. Chem. Chem. Phys., 2019,21, 22390-22395
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10. Front cover
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